Cas no 1638764-57-4 (4-Fluorothiazole-2-carbonitrile)

• Product Name: 4-Fluorothiazole-2-carbonitrile
• CAS No: 1638764-57-4
• MF: C₄HFN₂S
• MW: 128.127542257309
• CID: 4820629
• Update Time: 2025-09-27

4-Fluorothiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorothiazole
• 4-Fluorothiazole-2-carbonitrile
• 4-fluoro-thiazole-2-carbonitrile

• Inchi： 1S/C4HFN2S/c5-3-2-8-4(1-6)7-3/h2H
• InChI Key： KPLNIBCFSYGKFE-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9

Additional information on 4-Fluorothiazole-2-carbonitrile

Introduction to 4-Fluorothiazole-2-carbonitrile (CAS No. 1638764-57-4)

4-Fluorothiazole-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1638764-57-4, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both a fluorine atom and a nitrile group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of thiazole is a six-membered ring consisting of sulfur, nitrogen, and carbon atoms. This core structure is prevalent in numerous natural products and pharmacologically active compounds. The introduction of a fluorine atom at the 4-position enhances the lipophilicity and metabolic stability of the molecule, while the cyano group at the 2-position introduces a polar region that can interact with biological targets. Such structural features make 4-Fluorothiazole-2-carbonitrile an attractive candidate for further derivatization and exploration in drug discovery.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their ability to modulate enzyme activity, receptor binding, and pharmacokinetic profiles. Among these, thiazole derivatives have shown promise in treating various diseases, including infectious disorders, inflammation, and cancer. The fluorine atom's electronegativity can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This property has been leveraged to develop more potent and selective therapeutic agents.

One of the most compelling aspects of 4-Fluorothiazole-2-carbonitrile is its versatility as a building block for medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, derivatives of this scaffold have been investigated for their antimicrobial and antiviral effects. The nitrile group serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can improve solubility, bioavailability, or target specificity.

Recent studies have highlighted the role of fluorinated thiazoles in modulating immune responses. Specifically, certain derivatives have demonstrated immunomodulatory activity by interacting with cytokine pathways or inhibiting inflammatory mediators. This has opened up new avenues for treating autoimmune diseases and chronic inflammation. The structural features of 4-Fluorothiazole-2-carbonitrile make it an ideal candidate for such applications, as the fluorine atom can fine-tune interactions with biological receptors while the nitrile group provides a site for further chemical manipulation.

The synthesis of 4-Fluorothiazole-2-carbonitrile typically involves multi-step organic reactions that incorporate both fluorination and cyanation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In addition to its pharmaceutical applications, 4-Fluorothiazole-2-carbonitrile has potential uses in materials science and agrochemicals. Fluorinated heterocycles are known to exhibit unique electronic properties when incorporated into organic semiconductors or liquid crystals. Similarly, derivatives of this compound may serve as intermediates in the development of novel pesticides or herbicides due to their ability to disrupt biological processes in pests while maintaining environmental safety.

The future direction of research on 4-Fluorothiazole-2-carbonitrile (CAS No. 1638764-57-4) is likely to focus on expanding its pharmacological applications through structure-activity relationship (SAR) studies. By systematically modifying different regions of the molecule, researchers aim to identify analogs with improved efficacy and reduced side effects. Computational modeling techniques will play a crucial role in predicting the behavior of these derivatives before they are synthesized experimentally.

Furthermore, advances in biocatalysis and green chemistry may provide sustainable methods for producing fluorothiazole-based compounds on an industrial scale. These innovations could lower production costs and minimize environmental impact while maintaining high-quality standards. As interest in fluorinated heterocycles continues to grow, compounds like 4-Fluorothiazole-2-carbonitrile will remain at the forefront of medicinal chemistry research.

In conclusion,4-Fluorothiazole-2-carbonitrile represents a promising scaffold for developing next-generation therapeutics across multiple disease areas. Its unique structural features—combining a fluorine atom with a nitrile group—offer unparalleled opportunities for chemical modification and biological optimization. As research progresses,this compound is poised to contribute significantly to advancements in drug discovery and therapeutic innovation.